Cas no 1396748-66-5 (2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide)

• Product Name: 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide
• CAS No: 1396748-66-5
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 6203454
• PubChem ID: 71782256
• Update Time: 2025-06-10

2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide
• AKOS024524720
• F5857-6940
• 1396748-66-5

• Inchi： 1S/C16H16BrNO2/c17-14-9-5-4-8-13(14)16(20)18-11-10-15(19)12-6-2-1-3-7-12/h1-9,15,19H,10-11H2,(H,18,20)
• InChI Key： NRZFFPNMJFPCEE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCCC(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide

Comprehensive Analysis of 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS 1396748-66-5): Properties, Applications, and Industry Insights

The compound 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS 1396748-66-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This brominated benzamide derivative combines a hydroxy-phenylpropyl moiety with a benzamide core, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its hydrogen-bonding capabilities and steric effects, which influence its reactivity in coupling reactions and drug design.

In the context of current trends, 1396748-66-5 aligns with the growing demand for halogenated building blocks in medicinal chemistry. The presence of the bromo substituent at the 2-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are widely used in API synthesis. Recent publications highlight its role in developing kinase inhibitors and GPCR modulators, addressing popular search queries like "benzamide derivatives in drug discovery" or "brominated compounds for pharmaceutical intermediates."

From a physicochemical perspective, 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide exhibits a molecular weight of 334.21 g/mol and a calculated LogP of ~3.2, suggesting moderate lipophilicity—a critical parameter for blood-brain barrier permeability in CNS drug development. Its hydroxy group provides a handle for further derivatization, while the amide linkage contributes to metabolic stability, topics frequently searched in relation to "prodrug design strategies." Analytical data (HPLC, NMR) typically show >95% purity, meeting industry standards for high-value chemical intermediates.

The compound's crystallinity and solubility profile (sparingly soluble in water, soluble in DMSO/DMF) make it suitable for high-throughput screening platforms. Notably, its phenylpropyl side chain resembles motifs found in neuromodulators, sparking interest in neurological applications—a hotspot reflected in search trends like "small molecules for neurodegenerative diseases." Patent literature reveals its use in allosteric modulator development, particularly for targets like mGluR5, aligning with the industry's shift toward non-competitive inhibition strategies.

Environmental and regulatory aspects of CAS 1396748-66-5 comply with REACH and FDA guidelines for research compounds. Its stability under ambient conditions (recommended storage at 2-8°C) and compatibility with green chemistry principles (e.g., catalytic recycling of bromine) respond to growing searches about "sustainable synthetic methodologies." Suppliers often provide custom synthesis services for this compound, catering to the trend toward tailor-made intermediates in drug development pipelines.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the benzamide scaffold serves as a linker between E3 ligase binders and target proteins. This connects with trending searches on "targeted protein degradation technologies." Computational studies suggest favorable molecular docking scores for various biological targets, further driving demand from virtual screening platforms—a key area in AI-driven drug discovery.

In summary, 2-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide represents a multifaceted tool for modern chemical research, bridging traditional medicinal chemistry with cutting-edge therapeutic modalities. Its balanced properties and adaptability to structure-activity relationship (SAR) studies ensure continued relevance in answering contemporary challenges like "overcoming drug resistance" or "multi-target pharmacology"—topics dominating current scientific discourse.